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Compound of Interest

Compound Name: L-Nio dihydrochloride

Cat. No.: B109842

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-N5-(1-iminoethyl)ornithine

dihydrochloride (L-NIO dihydrochloride), a potent, non-selective inhibitor of nitric oxide

synthase (NOS) isoforms. This document consolidates key chemical properties, details its

mechanism of action through relevant signaling pathways, and presents detailed experimental

protocols for its application in preclinical research, particularly in the fields of vascular function

and cerebral ischemia.

Core Chemical Properties and Data
L-NIO dihydrochloride is a critical tool for investigating the physiological and pathological

roles of nitric oxide (NO). Its utility is rooted in its ability to inhibit all three isoforms of NOS:

neuronal (nNOS or NOS1), inducible (iNOS or NOS2), and endothelial (eNOS or NOS3). A

summary of its key chemical and physical properties is presented below for easy reference.
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Property Data

CAS Number 36889-13-1, 159190-44-0

Molecular Formula C₇H₁₅N₃O₂ · 2HCl[1][2]

Molecular Weight 246.1 g/mol [1][2]

Purity ≥95%[1]

Appearance Crystalline solid[2]

Solubility

Water: 100 mg/mL[2]PBS (pH 7.2): 10

mg/mL[2]DMSO: 20 mg/mL[2]DMF: 20

mg/mL[2]Ethanol: 20 mg/mL[2]

Storage and Stability Store at -20°C. Stable for ≥ 4 years.[2]

Inhibition Constants (Ki)
nNOS (rat): 1.7 µM[2][3]eNOS (bovine): 3.9

µM[2][3]iNOS (mouse): 3.9 µM[2][3]

Mechanism of Action and Signaling Pathway
L-NIO dihydrochloride exerts its effects by competitively inhibiting the binding of L-arginine,

the natural substrate for nitric oxide synthases. This inhibition prevents the synthesis of nitric

oxide, a critical signaling molecule involved in numerous physiological processes, including

vasodilation, neurotransmission, and immune responses. The primary downstream effect of

reduced NO production is the decreased activation of soluble guanylate cyclase (sGC), leading

to lower levels of cyclic guanosine monophosphate (cGMP) and diminished activation of

protein kinase G (PKG).
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Figure 1: Nitric Oxide Signaling Pathway and L-NIO Inhibition.

Experimental Protocols
L-NIO dihydrochloride is frequently utilized in two key areas of preclinical research: the study

of endothelium-dependent vasodilation and the induction of focal cerebral ischemia. Detailed

methodologies for these applications are provided below.

Acetylcholine-Induced Relaxation of Rat Aortic Rings
This ex vivo protocol assesses the role of nitric oxide in vasodilation by measuring the

relaxation of pre-constricted aortic rings in response to acetylcholine, and the inhibition of this

relaxation by L-NIO.

Methodology:

Tissue Preparation:
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Euthanize a male Wistar rat (200-250 g) and excise the thoracic aorta.

Immediately place the aorta in ice-cold Krebs solution (composition in mmol/L: NaCl 120,

KCl 5, CaCl₂ 2, MgSO₄ 1, glucose 5, and Hepes 7, pH 7.35 at 37°C).[4]

Clean the aorta of adhering fat and connective tissue and cut into 3-4 mm rings.[4]

Experimental Setup:

Suspend the aortic rings in an organ bath containing Krebs solution, maintained at 37°C

and continuously bubbled with 95% O₂ and 5% CO₂.

Attach one end of the ring to a fixed support and the other to an isometric force

transducer.

Apply a resting tension of 1 g and allow the tissue to equilibrate for 60 minutes, with

washes every 15-20 minutes.[5]

Protocol:

Induce a stable contraction with phenylephrine (1 µM).[4][5]

Once the contraction has plateaued, add cumulative concentrations of acetylcholine (1 nM

to 10 µM) to generate a dose-response curve for relaxation.

After washing the tissue and allowing it to return to baseline, incubate a separate set of

aortic rings with L-NIO dihydrochloride (e.g., 100 µM) for 20-30 minutes.

Repeat the phenylephrine contraction and acetylcholine dose-response curve in the

presence of L-NIO.

Record and analyze the data to determine the effect of NOS inhibition on acetylcholine-

induced relaxation.
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Figure 2: Experimental Workflow for Aortic Ring Relaxation Assay.
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Induction of Focal Cerebral Ischemia in Rats
This in vivo protocol utilizes the vasoconstrictive properties of L-NIO to create a reproducible

model of focal ischemic stroke in rats.

Methodology:

Animal Preparation:

Anesthetize an adult male Sprague-Dawley rat with an appropriate anesthetic (e.g.,

isoflurane or a ketamine/xylazine cocktail).[6]

Place the animal in a stereotaxic frame and maintain body temperature at 37°C.

Make a midline incision on the scalp to expose the skull.

Surgical Procedure:

Drill a small burr hole over the target brain region (e.g., the striatum).

Carefully lower a microinjection cannula to the desired coordinates.

L-NIO Infusion:

Prepare a sterile solution of L-NIO dihydrochloride in saline.

Infuse a specific amount of L-NIO (e.g., 2.0 µmol) into the striatum over a set period.[7]

In some models, this is combined with temporary occlusion of the ipsilateral common

carotid artery to enhance the ischemic insult.[8]

Post-Operative Care and Assessment:

Suture the incision and provide post-operative analgesia.

Monitor the animal for recovery and neurological deficits.

At a predetermined time point (e.g., 24 hours or 3 days), euthanize the animal and perfuse

the brain.
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Process the brain tissue for histological analysis (e.g., TTC staining) to measure the infarct

volume.
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Figure 3: Workflow for L-NIO-Induced Focal Cerebral Ischemia.

Safety and Handling
L-NIO dihydrochloride should be handled in a laboratory setting by trained personnel.[9] It is

recommended to wear appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat.[9] Avoid inhalation of dust and contact with skin and eyes.[9] In case of

contact, wash the affected area thoroughly with water. For detailed safety information, refer to

the manufacturer's Safety Data Sheet (SDS).

Quality Control
The purity of L-NIO dihydrochloride is typically assessed by High-Performance Liquid

Chromatography (HPLC). For specific batch information, always refer to the Certificate of

Analysis (CofA) provided by the supplier.

This guide provides a foundational understanding of L-NIO dihydrochloride for research

applications. For further details and specific experimental conditions, it is recommended to

consult the primary literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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